![molecular formula C13H15N3O2 B2968360 1-cyclohexyl-5-nitro-1H-benzimidazole CAS No. 519016-96-7](/img/structure/B2968360.png)
1-cyclohexyl-5-nitro-1H-benzimidazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Cyclohexyl-5-nitro-1H-benzimidazole is a compound with the CAS Number: 519016-96-7 and a molecular weight of 245.28 . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The molecular formula of this compound is C13H15N3O2 . The InChI Code is 1S/C13H15N3O2/c17-16(18)11-6-7-13-12(8-11)14-9-15(13)10-4-2-1-3-5-10/h6-10H,1-5H2 .Scientific Research Applications
Antimicrobial Applications
The antimicrobial potential of 5-nitro-2-aryl substituted-1H-benzimidazole derivatives has been demonstrated through efficient and rapid synthesis techniques, revealing significant in vitro activity against various gram-positive and gram-negative bacteria, as well as fungi. This suggests their utility in developing new antimicrobial agents (Hosamani et al., 2009).
Anticancer Potential
Several 2-aryl-5(6)-nitro-1H-benzimidazole derivatives have been synthesized and evaluated for their anticancer properties, showing promising cytotoxicity against various human cancer cell lines. Particularly, compounds with selective cytotoxic activity offer a foundation for the development of potent anticancer agents (Romero-Castro et al., 2011).
Synthetic Methodologies
Innovative synthetic methodologies have been developed for creating benzimidazole derivatives, including versatile methods for the synthesis from o-nitroanilines and aldehydes via reductive cyclization. This underscores the significance of benzimidazoles in pharmaceutical research, providing a pathway to a wide range of biologically active compounds (Yang et al., 2004).
Organocatalytic Applications
Chiral 2-aminobenzimidazoles have been identified as effective organocatalysts for the addition of 1,3-dicarbonyl compounds to nitroalkenes, highlighting their role in facilitating highly enantioselective synthetic processes. This application opens avenues for producing compounds with significant medicinal value in an efficient manner (Almaşi et al., 2009).
Tuberculostatic Activity
Novel nitrogen heterocyclic compounds derived from 3-cyclohexylpropanoic acid have shown potent tuberculostatic activity against Mycobacterium tuberculosis strains. This underscores the potential of benzimidazole derivatives in contributing to the fight against tuberculosis, offering a new class of selective antitubercular agents (Gobis et al., 2012).
Safety and Hazards
Mechanism of Action
Target of Action
Benzimidazole compounds, a class to which this compound belongs, are known to bind to tubulin, a vital part of the cytoskeleton and mitotic spindle .
Mode of Action
Benzimidazoles are known to work by binding and depolymerising tubulins, selectively toxic towards parasitic nematodes . This suggests that 1-cyclohexyl-5-nitro-1H-benzimidazole may interact with its targets in a similar manner.
Biochemical Pathways
Given the known action of benzimidazoles on tubulin, it can be inferred that this compound may affect cell division and other processes dependent on the cytoskeleton .
Result of Action
Based on the known effects of benzimidazoles, it can be inferred that this compound may disrupt cell division and other processes dependent on the cytoskeleton .
Properties
IUPAC Name |
1-cyclohexyl-5-nitrobenzimidazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N3O2/c17-16(18)11-6-7-13-12(8-11)14-9-15(13)10-4-2-1-3-5-10/h6-10H,1-5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIMIESMDRDHIGT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N2C=NC3=C2C=CC(=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.